N1-(pyridin-3-ylmethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C22H28N4O4S/c1-17-7-9-20(10-8-17)31(29,30)26-14-3-2-6-19(26)11-13-24-21(27)22(28)25-16-18-5-4-12-23-15-18/h4-5,7-10,12,15,19H,2-3,6,11,13-14,16H2,1H3,(H,24,27)(H,25,28)
• InChI Key: TYYQUCDDLYPTED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C22H28N4O4S
• Molecular Weight: 444.5 g/mol
• CAS No.: 898445-64-2

Description

N1-(pyridin-3-ylmethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H28N4O4S and its molecular weight is 444.55. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

The compound has shown promise in catalytic processes, such as the Cu-catalyzed N-arylation of oxazolidinones and primary and secondary amides with (hetero)aryl iodides. This process benefits from its excellent chemoselectivity and tolerance of a wide range of functional groups, leading to diverse N-arylation products (Bhunia, De, & Ma, 2022). Additionally, its use in the synthesis of phosphine-catalyzed annulation products and the orientation towards asymmetric transfer hydrogenation of ketones has been explored, showcasing the compound's utility in organic synthesis and catalysis (Zhu, Lan, & Kwon, 2003); (Magubane, Alam, Ojwach, & Munro, 2017).

Material Science

In material science, this compound contributes to the development of supramolecular architectures. For example, its structure and Hirshfeld surface analysis reveal insights into the hydrogen bonding and molecular packing in crystalline forms, aiding the design of molecular materials with specific physical properties (Jotani, Zukerman-Schpector, Madureira, Poplaukhin, Arman, Miller, & Tiekink, 2016).

Chemical Synthesis

Its role in chemical synthesis is highlighted through its involvement in reactions leading to novel organic compounds. For instance, its derivatives have been employed in the synthesis of highly functionalized tetrahydropyridines and other nitrogen-containing heterocycles, demonstrating its versatility in accessing a broad range of organic motifs (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Structural and Theoretical Analysis

Structural and theoretical analyses of compounds related to N1-(pyridin-3-ylmethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide have provided insights into their molecular properties, such as conformational polymorphs and crystallization behavior. This research is critical for understanding the molecular basis of their reactivity and potential applications in various scientific domains (Lee, 2010).